Cas no 1875262-13-7 (3-{[2-(1,1-dioxo-1λ⁶-thietan-3-yl)ethyl]amino}butanenitrile)

• Product Name: 3-{[2-(1,1-dioxo-1λ⁶-thietan-3-yl)ethyl]amino}butanenitrile
• CAS No: 1875262-13-7
• MF: C₉H₁₆N₂O₂S
• MW: 216.300540924072
• CID: 4770481
• Update Time: 2026-02-26

3-{[2-(1,1-dioxo-1λ⁶-thietan-3-yl)ethyl]amino}butanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-((2-(1,1-Dioxidothietan-3-yl)ethyl)amino)butanenitrile
• 3-{[2-(1,1-dioxo-1λ⁶-thietan-3-yl)ethyl]amino}butanenitrile

• Inchi： 1S/C9H16N2O2S/c1-8(2-4-10)11-5-3-9-6-14(12,13)7-9/h8-9,11H,2-3,5-7H2,1H3
• InChI Key： FWHPBVUIOWUZDK-UHFFFAOYSA-N
• SMILES： S1(CC(CCNC(C)CC#N)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 311
• XLogP3: -0.3
• Topological Polar Surface Area: 78.3